Cas no 365542-90-1 (ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate)
365542-90-1 structure
Product Name:ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
CAS No:365542-90-1
MF:C15H11Br2ClO4S
MW:482.571440935135
MDL:MFCD12546783
CID:1479232
PubChem ID:46735384
Update Time:2025-04-21
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
- Benzoic a<wbr>
- Ethyl 3,5<wbr>
- LogP
- 3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
- ethyl 3,5-dibromo-2-[(E)-2-(5-chlorothiophen-2-yl)ethenyl]-4,6-dihydroxybenzoate
- AKOS025211910
- Ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxybenzoate
- MFCD12546783
- 365542-90-1
- Ethyl (E)-3,5-dibromo-2-(2-(5-chlorothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate
-
- MDL: MFCD12546783
- Inchi: 1S/C15H11Br2ClO4S/c1-2-22-15(21)10-8(5-3-7-4-6-9(18)23-7)11(16)14(20)12(17)13(10)19/h3-6,19-20H,2H2,1H3/b5-3+
- InChI Key: RWAYYSCFDJKLBB-HWKANZROSA-N
- SMILES: BrC1=C(C(=C(C(C(=O)OCC)=C1/C=C/C1=CC=C(S1)Cl)O)Br)O
Computed Properties
- Exact Mass: 479.84333
- Monoisotopic Mass: 479.843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95A^2
- XLogP3: 6.3
Experimental Properties
- Density: 1.873
- Boiling Point: 506.884°C at 760 mmHg
- Flash Point: 260.354°C
- Refractive Index: 1.726
- PSA: 66.76
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465452-100 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 100MG |
€189.00 | 2023-07-18 | ||
| abcr | AB465452-250 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 250MG |
€319.00 | 2023-07-18 | ||
| abcr | AB465452-500 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 500MG |
€439.00 | 2023-07-18 | ||
| abcr | AB465452-100mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 100mg |
€189.00 | 2025-04-19 | ||
| abcr | AB465452-250mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 250mg |
€319.00 | 2025-04-19 | ||
| abcr | AB465452-500mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 500mg |
€439.00 | 2025-04-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411223-100mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
365542-90-1 | nan | 100mg |
¥3127.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411223-250mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
365542-90-1 | nan | 250mg |
¥5124.00 | 2025-04-15 |
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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